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Compound of Interest

Compound Name: A1899

Cat. No.: B1664714

Disclaimer: Publicly available information on the comprehensive toxicity of A1899 is limited.
This document summarizes the known pharmacological effects of A1899 and presents a
framework for its preliminary toxicological assessment based on standard preclinical research
protocols. The quantitative toxicity data herein is illustrative and not derived from actual
experimental results for A1899.

Introduction

A1899 is recognized as a potent inhibitor of the two-pore domain potassium (K2P) channels,
specifically the TASK (TWIK-related acid-sensitive K+) channel subfamily. Its primary
pharmacological action involves the modulation of ion channel activity, which can influence
cellular membrane potential and downstream signaling pathways. Understanding the potential
toxicity of such a compound is paramount for any further therapeutic development. This
whitepaper outlines the known pharmacological effects of A1899 and proposes a standard
suite of preliminary toxicity studies to evaluate its safety profile.

Known Pharmacological Effects

A1899 has been identified as an inhibitor of TASK channels. One study demonstrated that
A1899 inhibited TASK channel activity by 35% at a concentration of 400 nmol/L[1]. This
inhibition leads to an increase in intracellular calcium concentration ([Ca2+]i) in specific cell
types, such as carotid body type-1 cells[1]. Another study reported IC50 values for A1899
against KCNK3 (a member of the TASK channel family) and KCNK9 channels as 200 nM and
3.2 UM, respectively.
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Signaling Pathway

The known signaling pathway for A1899 involves the direct inhibition of TASK channels,
leading to membrane depolarization and subsequent influx of extracellular calcium.
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A1899 Inhibits TASK Channel Leads to Membrane Depolarization Triggers Ca2+ Influx

Seed Cells in 96-well Plate
Animal Acclimatization

(7 days)

Add Serial Dilutions of A1899

Single Oral Gavage of A1899

Incubate (24 or 48 hours)

Clinical Observation l
(14 days)

:

Body Weight Measurement
(Days 0, 7, 14) Solubilize Formazan Crystals

Add MTT Reagent

Gross Necropsy Read Absorbance (570 nm)

LD50 Calculation

IC50 Calculation

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Tier 1: In Vitro Tests

Ames Test In Vitro Chromosomal Aberration
(Gene Mutation) (Clastogenicity)
Ppsitive Result Positive Result

Tier 2: In Vivo Test
(If Tier 1 is Positive)

:

In Vivo Micronucleus Test
(Clastogenicity & Aneugenicity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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